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Abstract
The naturally occurring tripeptide Glycyl-L-Histidyl-L-Lysine (GHK) and its copper complex

(GHK-Cu) have garnered significant scientific attention for their diverse and potent regenerative

and protective properties. First identified in human plasma in 1973, GHK levels have been

shown to decline with age, correlating with a diminished capacity for tissue repair and

regeneration.[1][2] This technical guide provides an in-depth review of the biochemical and

physiological actions of GHK, with a particular focus on GHK-Cu. It summarizes key

quantitative data, details relevant experimental methodologies, and visualizes the primary

signaling pathways influenced by this remarkable peptide. The information presented herein is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in the development of novel therapeutics based on GHK's multifaceted biological activities.

Introduction
GHK (Glycyl-L-Histidyl-L-Lysine) is a small peptide with a strong affinity for copper(II) ions,

readily forming the GHK-Cu complex.[1][3] It is naturally present in human plasma, saliva, and

urine.[1][4] The concentration of GHK in plasma is approximately 200 ng/mL at age 20,

decreasing to around 80 ng/mL by the age of 60.[1] This age-related decline has prompted
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extensive research into the potential of exogenous GHK-Cu to counteract age-related

degeneration and promote tissue repair.

GHK-Cu exhibits a wide range of physiological effects, including the stimulation of wound

healing, anti-inflammatory actions, antioxidant activity, and the promotion of skin and hair

regeneration.[4][5] More recent research has unveiled its ability to modulate the expression of a

large number of human genes, essentially resetting the cellular genetic signature to a healthier

state.[6][7] These pleiotropic effects make GHK-Cu a compelling candidate for therapeutic

development in various fields, from dermatology and regenerative medicine to neurology and

oncology.

Biochemical and Physicochemical Properties
The GHK peptide has a molecular weight of 340.38 g/mol .[1] Its structure, particularly the

imidazole and amino groups of the histidine and glycine residues, allows for the chelation of

copper (II) ions, forming a stable complex.[8] This copper-binding ability is crucial for many of

its biological activities, as copper is an essential cofactor for numerous enzymes involved in

processes like collagen synthesis and antioxidant defense.[3]

Physiological Actions of GHK-Cu
The physiological actions of GHK-Cu are extensive and well-documented across in vitro,

animal, and human studies. These actions are mediated through its influence on various

cellular processes and signaling pathways.

Wound Healing and Tissue Regeneration
GHK-Cu is a potent wound-healing agent, accelerating the repair of various tissues, including

skin, bone, and the gastrointestinal tract.[8][9] Its pro-healing effects are attributed to several

mechanisms:

Stimulation of Extracellular Matrix (ECM) Synthesis: GHK-Cu significantly increases the

production of key ECM components such as collagen (Types I and III), elastin,

proteoglycans, and glycosaminoglycans.[1][10] This leads to improved tissue strength and

elasticity.
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Modulation of Metalloproteinases (MMPs) and their Inhibitors (TIMPs): GHK-Cu helps to

remodel wounded tissue by regulating the activity of MMPs, which are responsible for

breaking down the ECM, and their inhibitors, TIMPs.[10] This balanced regulation prevents

excessive scarring and promotes organized tissue regeneration.

Angiogenesis: The peptide promotes the formation of new blood vessels, a critical process

for supplying nutrients and oxygen to the healing tissue.

Chemoattraction of Immune and Repair Cells: GHK-Cu attracts immune cells, such as

macrophages and mast cells, to the site of injury, which are essential for clearing debris and

initiating the repair process.[1][4]

Anti-Inflammatory and Antioxidant Effects
GHK-Cu exhibits significant anti-inflammatory and antioxidant properties. It can:

Reduce Pro-inflammatory Cytokines: GHK-Cu has been shown to decrease the levels of pro-

inflammatory cytokines like TNF-α and IL-6.[2][4]

Modulate NF-κB Activity: It can suppress the activity of the transcription factor NF-κB, a key

regulator of the inflammatory response.[10]

Scavenge Free Radicals: The peptide can directly neutralize harmful free radicals and

protect cells from oxidative damage.[10]

Increase Antioxidant Enzyme Activity: GHK-Cu can boost the levels of endogenous

antioxidant enzymes, such as superoxide dismutase (SOD).[11]

Gene Expression Modulation
One of the most profound actions of GHK is its ability to modulate the expression of a large

number of human genes. Studies using microarray analysis have shown that GHK can alter the

expression of over 4,000 genes, representing approximately 31.2% of the expressed human

genome.[12][13] This includes:

Upregulation of Repair and Regeneration Genes: GHK stimulates the expression of genes

involved in DNA repair, tissue remodeling, and cell adhesion.[8][12]
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Downregulation of Pro-inflammatory and Pro-fibrotic Genes: It can suppress the expression

of genes associated with inflammation and excessive scar formation.[8]

Reversal of Pathological Gene Expression: In disease models, such as metastatic colon

cancer and COPD, GHK has been shown to reverse the pathological gene expression

signature towards a healthier state.[14][15]

Effects on Skin and Hair
GHK-Cu is widely used in cosmetic and dermatological applications due to its beneficial effects

on skin and hair. Clinical studies have demonstrated its ability to:

Improve skin firmness, elasticity, and clarity.[5]

Reduce fine lines and wrinkles.[5]

Increase skin density and thickness.[5]

Promote hair growth and increase hair follicle size.[5][16]

Neurological and Other Systemic Effects
Emerging research suggests that GHK may also have positive effects on the nervous system,

including promoting nerve outgrowth and potentially possessing anti-anxiety and anti-pain

properties.[5][7] Furthermore, studies have indicated its potential in cancer research, where it

may inhibit the growth of certain cancer cells.[13]

Quantitative Data Summary
The following tables summarize the quantitative effects of GHK-Cu from various studies.

Table 1: Effects of GHK-Cu on Extracellular Matrix Components and Skin Properties
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Parameter Effect
Concentration/
Duration

Study Type Reference(s)

Collagen

Production
↑ 70-140% 1-10 µM

In vitro (Dermal

Fibroblasts)
[8]

Collagen

Production

↑ in 70% of

subjects

1 month topical

application

Human Clinical

Trial
[9]

Elastin

Production
↑ ~30%

0.01-100 nM / 96

hours

In vitro (Dermal

Fibroblasts)
[17]

Wrinkle Volume
↓ 31.6% (vs.

Matrixyl® 3000)

8 weeks topical

application

Human Clinical

Trial

Wrinkle Volume
↓ 55.8% (vs.

control)

8 weeks topical

application

Human Clinical

Trial

Wrinkle Depth
↓ 32.8% (vs.

control)

8 weeks topical

application

Human Clinical

Trial

Skin Firmness ↑ 22%
0.05% serum /

12 weeks

Human Clinical

Trial
[18]

Fine Lines ↓ 16%
0.05% serum /

12 weeks

Human Clinical

Trial
[18]

Subdermal

Collagen Density
↑ 28% (average)

3 months topical

application

Human Clinical

Trial

Subdermal

Collagen Density

↑ 51% (top

quartile)

3 months topical

application

Human Clinical

Trial

Table 2: Effects of GHK-Cu on Gene Expression and Cellular Regulation
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Parameter Effect
Concentration/
Duration

Study Type Reference(s)

Gene Expression

Modulation

Influences

>4,000 genes
Not specified

In vitro

(Microarray)
[8]

Metastatic Colon

Cancer Genes

Reverses

expression of

70% of 54 over-

expressed genes

Not specified

In silico

(Connectivity

Map)

[12]

DNA Repair

Genes

47 genes

stimulated, 5

genes

suppressed

Not specified

In silico

(Connectivity

Map)

[12]

Ubiquitin-

Proteasome

System Genes

41 genes

stimulated, 1

gene suppressed

Not specified

In silico

(Connectivity

Map)

[13]

MMP-1

Expression
↓ 40-60% 1-5 µM

In vitro (qPCR,

Western Blot)
[8]

TIMP-1 mRNA

Expression
↑ ~25% 2 µM

In vitro (Dermal

Fibroblasts)
[8]

Decorin mRNA ↑ 302% 1 nM

In vitro (Rat

wound

chambers)

[12]

Table 3: Anti-Inflammatory and Antioxidant Effects of GHK-Cu
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Parameter Effect
Concentration/
Duration

Study Type Reference(s)

TNF-α and IL-6

Levels
↓ Not specified

Animal and In

vitro
[2][9]

Neutrophil &

Macrophage

Infiltration

↓ 30-50%
48-72 hours

post-injury

Animal Wound

Models
[8]

Superoxide

Dismutase

(SOD)-like

Activity

~1,200 units/mg Not applicable
In vitro (EPR

Spectroscopy)
[8]

Iron Release

from Ferritin
↓ 87% Not specified In vitro

Signaling Pathways
GHK-Cu exerts its effects by modulating several key signaling pathways. The following

diagrams illustrate some of the known interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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